2-methoxy-3-methyl-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide

• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol
• IUPAC Name: 2-methoxy-3-methyl-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C20H25N3O2/c1-15-5-4-6-18(19(15)25-3)20(24)21-16-7-9-17(10-8-16)23-13-11-22(2)12-14-23/h4-10H,11-14H2,1-3H3,(H,21,24)
• InChI Key: WFHXUQSBFNYRIA-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1OC)C(=O)NC2=CC=C(C=C2)N3CCN(CC3)C
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NC2=CC=C(C=C2)N3CCN(CC3)C)OC

Description

2-methoxy-3-methyl-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of benzamide derivatives and has been studied for its various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-methoxy-3-methyl-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide involves the inhibition of various signaling pathways that are involved in cancer cell growth and proliferation. It has been shown to inhibit the activity of proteins such as Akt, mTOR, and ERK, which are involved in cell survival and proliferation. Additionally, it has also been shown to induce apoptosis by activating the caspase cascade.
Biochemical and Physiological Effects:
2-methoxy-3-methyl-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes such as tyrosine kinase and phosphodiesterase. Additionally, it has also been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using 2-methoxy-3-methyl-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide in lab experiments include its potent anticancer activity and its ability to inhibit various signaling pathways that are involved in cancer cell growth and proliferation. However, the limitations of using this compound include its potential toxicity and the need for further studies to determine its optimal dosage and administration route.

Future Directions

There are several future directions for the study of 2-methoxy-3-methyl-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide. One potential direction is to further investigate its potential therapeutic applications in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to determine its optimal dosage and administration route for its potential use in cancer therapy. Furthermore, the development of analogs of this compound may lead to the discovery of more potent and selective inhibitors of cancer cell growth and proliferation.

Synthesis Methods

The synthesis of 2-methoxy-3-methyl-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide involves the reaction of 2-methoxy-3-methylbenzoic acid with 4-(4-methylpiperazin-1-yl)aniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified using column chromatography to obtain the pure compound.

Scientific Research Applications

2-methoxy-3-methyl-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide has been studied for its potential therapeutic applications in various diseases such as cancer, neurological disorders, and inflammation. It has been shown to exhibit potent anticancer activity by inhibiting the growth of cancer cells and inducing apoptosis. Additionally, it has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.